1-(4-Chloro-3-nitrobenzoyl)-3-(2,4-dichlorophenyl)-8-methyl-1,4-diazaspiro[4.5]dec-3-ene-2-thione

• IUPAC Name: (4-chloro-3-nitrophenyl)-[2-(2,4-dichlorophenyl)-8-methyl-3-sulfanylidene-1,4-diazaspiro[4.5]dec-1-en-4-yl]methanone
• InChI: InChI=1S/C22H18Cl3N3O3S/c1-12-6-8-22(9-7-12)26-19(15-4-3-14(23)11-17(15)25)21(32)27(22)20(29)13-2-5-16(24)18(10-13)28(30)31/h2-5,10-12H,6-9H2,1H3
• InChI Key: RTDMMMYYBOJAGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2(CC1)N=C(C(=S)N2C(=O)C3=CC(=C(C=C3)Cl)[N+](=O)[O-])C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C22H18Cl3N3O3S
• Molecular Weight: 510.8 g/mol

Description

1-(4-Chloro-3-nitrobenzoyl)-3-(2,4-dichlorophenyl)-8-methyl-1,4-diazaspiro[4.5]dec-3-ene-2-thione is a useful research compound. Its molecular formula is C22H18Cl3N3O3S and its molecular weight is 510.81. The purity is usually 95%.
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Scientific Research Applications

Synthesis Methodologies

A significant area of research on compounds similar to 1-(4-Chloro-3-nitrobenzoyl)-3-(2,4-dichlorophenyl)-8-methyl-1,4-diazaspiro[4.5]dec-3-ene-2-thione focuses on their synthesis. The development of efficient synthesis methods for spirocyclic and diazaspirocyclic compounds is a key area of interest due to their potential applications in medicinal chemistry and materials science. For instance, the intramolecular ene reaction of acylnitroso compounds has been employed to construct the 6-azaspiro[4.5]decane ring system, demonstrating an efficient strategy for synthesizing azaspirocyclic structures. This method yielded spirocyclic ene products as single diastereomers, which were further subjected to highly stereoselective ethynylation, leading to the core structure of bioactive compounds (Matsumura, Aoyagi, & Kibayashi, 2003). Similarly, novel isoxazolyl-2-azaspiro[4.5]deca-1,6,9-trien-8-ones were synthesized via intramolecular ipso-cyclization, showcasing a new and efficient method for the synthesis of azaspirocyclic compounds (Eligeti, Saini, & Samala, 2013).

Biological Activities

Another pivotal area of research involves the evaluation of biological activities of spirocyclic compounds, including their potential anti-cancer, anti-inflammatory, and antimicrobial properties. For instance, a series of spirothiazolidines analogs were synthesized and showed significant anticancer activities against human breast carcinoma (MCF-7) and human liver carcinoma (HepG-2) cell lines. Some compounds also demonstrated higher therapeutic indices for alpha-amylase and alpha-glucosidase inhibitors compared with the antidiabetic drug Acarbose (Flefel et al., 2019). Additionally, microwave-assisted synthesis of novel spiro diarylidenes was explored, with some derivatives showing significant antimicrobial activity against both Gram-positive and Gram-negative bacteria as well as fungal strains (Shroff et al., 2022).